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Compound of Interest

Compound Name: 2-(tert-Butylamino)ethanol

Cat. No.: B146117

Introduction

2-(tert-Butylamino)ethanol is a bifunctional organic compound containing both a secondary
amine and a primary alcohol functional group.[1][2][3][4][5] This structure allows it to act as a
bidentate ligand in organometallic chemistry, coordinating to a metal center through both the
nitrogen and oxygen atoms. The bulky tert-butyl group provides steric hindrance, which can
influence the coordination environment of the metal, potentially leading to specific catalytic
activities and selectivities. While its application as a primary ligand in well-documented catalytic
systems appears limited based on currently available literature, this document outlines
potential applications and general protocols based on the chemistry of similar amino alcohol

ligands.
Physicochemical Data of the Ligand

For reference, the key physicochemical properties of 2-(tert-Butylamino)ethanol are
summarized in the table below.
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Property Value Reference
CAS Number 4620-70-6 [11[3]
Molecular Formula CeH1sNO [11[2][3]
Molecular Weight 117.19 g/mol [1112][3]
Appearance White solid or crystalline 6]

needles
Melting Point 40-43 °C [6]
Boiling Point 176-177 °C [6]
Density 0.867 g/mL at 25 °C [6]

Applications in Organometallic Chemistry

While specific examples of organometallic complexes with 2-(tert-Butylamino)ethanol as the
primary ligand in catalysis are not extensively reported in the reviewed literature, its structural
motifs suggest potential applications in several areas of organometallic chemistry and catalysis.
The presence of both a hard (oxygen) and a borderline (nitrogen) donor atom allows for
coordination to a variety of transition metals.

One noted, albeit general, application is in the catalytic carbonylation of aliphatic amines to
produce [-lactams.[6] This suggests that rhodium or palladium complexes, common catalysts
for carbonylation reactions, could be formed with 2-(tert-Butylamino)ethanol as a ligand.

Experimental Protocols

Due to the lack of specific, detailed experimental protocols for the use of 2-(tert-
Butylamino)ethanol in the literature, the following sections provide generalized protocols for
the synthesis of a hypothetical metal complex and its potential application in a catalytic
reaction. These are based on standard organometallic synthesis techniques and protocols for
similar amino alcohol ligands.

Protocol 1: Synthesis of a Hypothetical Dichloro(2-(tert-
butylamino)ethanol)metal(ll) Complex
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This protocol describes a general procedure for the synthesis of a metal complex with 2-(tert-
Butylamino)ethanol.

Materials:

Metal(ll) chloride salt (e.g., CuClz, CoClz, NiCl2)

2-(tert-Butylamino)ethanol

Anhydrous ethanol

Schlenk flask and standard Schlenk line equipment

Magnetic stirrer and stir bar

Procedure:

o Under an inert atmosphere (e.g., argon or nitrogen), add the metal(ll) chloride salt (1.0
mmol) to a Schlenk flask.

e Add anhydrous ethanol (20 mL) to the flask and stir until the salt is fully dissolved.

» In a separate flask, dissolve 2-(tert-Butylamino)ethanol (2.2 mmol) in anhydrous ethanol
(10 mL).

» Slowly add the ligand solution to the stirring metal salt solution at room temperature.

» A color change or precipitation upon addition of the ligand may indicate complex formation.

 Allow the reaction mixture to stir at room temperature for 4-6 hours.

« If a precipitate has formed, collect the solid by filtration, wash with a small amount of cold
ethanol, and dry under vacuum.

« If no precipitate forms, remove the solvent under reduced pressure to yield the crude
product. The product can then be purified by recrystallization from an appropriate solvent
system.
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Characterization: The resulting complex should be characterized by standard analytical
techniques, such as FT-IR spectroscopy (to observe shifts in N-H and O-H stretching
frequencies upon coordination), elemental analysis, and potentially X-ray crystallography to
confirm the structure.

Visualizations
Logical Workflow for Catalyst Synthesis and Application

The following diagram illustrates a general workflow for the synthesis of a metal complex with
2-(tert-Butylamino)ethanol and its subsequent use in a catalytic reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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